Cas no 2172207-01-9 (2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate)

• Product Name: 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate
• CAS No: 2172207-01-9
• MF: C₇H₁₀BrF₃O₂
• MW: 263.052312374115
• CID: 5875130
• PubChem ID: 165481675
• Update Time: 2025-05-24

2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate
• 2172207-01-9
• EN300-1478629

• Inchi： 1S/C7H10BrF3O2/c1-6(2,8)4-13-5(12)3-7(9,10)11/h3-4H2,1-2H3
• InChI Key： UPPXRFSAHIBQLU-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(CC(F)(F)F)=O

Computed Properties

• Exact Mass: 261.98163g/mol
• Monoisotopic Mass: 261.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate

Recent Advances in the Application of 2-Bromo-2-methylpropyl 3,3,3-trifluoropropanoate (CAS: 2172207-01-9) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate (CAS: 2172207-01-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This ester derivative, characterized by a brominated isobutyl group and a trifluoropropanoate moiety, has been explored for its potential in drug synthesis, material science, and as a key intermediate in organic transformations. Recent studies highlight its role in facilitating novel synthetic pathways and enhancing the bioavailability of therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate as a precursor in the synthesis of fluorinated analogs of biologically active molecules. The presence of the trifluoromethyl group was shown to improve metabolic stability and membrane permeability, making it a valuable tool for drug design. The study also emphasized the compound's utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures.

Another groundbreaking application was reported in ACS Chemical Biology, where the compound was employed as a photoactivatable crosslinker for protein-protein interaction studies. The bromine atom in the molecule allows for selective activation under mild conditions, facilitating the capture of transient interactions in live cells. This approach has opened new avenues for understanding signaling pathways and identifying novel drug targets.

From a synthetic chemistry perspective, 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate has been utilized in palladium-catalyzed coupling reactions to construct carbon-carbon and carbon-heteroatom bonds. Its stability under various reaction conditions and compatibility with diverse functional groups make it a preferred choice for constructing complex scaffolds. Recent advancements in flow chemistry have further enhanced its utility, enabling scalable and efficient synthesis of high-value intermediates.

In the pharmaceutical industry, this compound has been investigated for its potential in prodrug development. The ester linkage can be selectively cleaved by esterases, releasing the active drug moiety in a controlled manner. This property is particularly advantageous for improving the pharmacokinetic profiles of poorly soluble drugs. Several preclinical studies have demonstrated promising results, with enhanced oral bioavailability and reduced side effects.

Despite these advancements, challenges remain in optimizing the synthesis of 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate to achieve higher yields and purity. Recent efforts have focused on green chemistry approaches, such as biocatalysis and solvent-free reactions, to address these limitations. Additionally, the development of analytical methods for precise quantification and characterization of this compound in complex matrices is an active area of research.

In conclusion, 2-bromo-2-methylpropyl 3,3,3-trifluoropropanoate (CAS: 2172207-01-9) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, with ongoing studies continuing to uncover new potentials. Future research directions may include exploring its role in targeted drug delivery systems and as a building block for advanced functional materials.